Cas no 2940879-50-3 ((2S)-2-amino-2-cycloheptyl-acetic acid;hydrochloride)

• Product Name: (2S)-2-amino-2-cycloheptyl-acetic acid;hydrochloride
• CAS No: 2940879-50-3
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 6796820
• PubChem ID: 162342586
• Update Time: 2025-10-28

(2S)-2-amino-2-cycloheptyl-acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)‐2‐amino‐2‐cycloheptylacetic acid hydrochloride
• PS-16300
• 2940879-50-3
• (S)-2-Amino-2-cycloheptylacetic acid hydrochloride
• AT30840
• (2S)-2-AMINO-2-CYCLOHEPTYLACETIC ACID HCL
• (2S)-2-amino-2-cycloheptyl-acetic acid;hydrochloride

• Inchi： 1S/C9H17NO2.ClH/c10-8(9(11)12)7-5-3-1-2-4-6-7;/h7-8H,1-6,10H2,(H,11,12);1H/t8-;/m0./s1
• InChI Key： FOHHHWQTBPZFAO-QRPNPIFTSA-N
• SMILES： Cl.OC([C@H](C1CCCCCC1)N)=O

Computed Properties

• Exact Mass: 207.1026065g/mol
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on (2S)-2-amino-2-cycloheptyl-acetic acid;hydrochloride

(2S)-2-amino-2-cycloheptyl-acetic acid hydrochloride: A Comprehensive Overview

(2S)-2-amino-2-cycloheptyl-acetic acid hydrochloride, with the CAS number 2940879-50-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often abbreviated as Aceclidine, is a chiral amino acid derivative with a cycloheptyl group attached to the central carbon atom, which imparts unique physical and chemical properties to the molecule.

The structure of (2S)-Aceclidine consists of a cycloheptyl ring fused to an amino acid backbone, making it a bicyclic compound with potential applications in drug design and development. The hydrochloride salt form is commonly used in research and therapeutic settings due to its enhanced solubility and stability compared to the free base.

Recent studies have highlighted the potential of Aceclidine as a lead compound for developing novel drugs targeting various diseases, including neurological disorders and cancer. Its unique stereochemistry allows for selective interactions with biological targets, making it a promising candidate for drug discovery.

In terms of synthesis, Aceclidine can be prepared through a variety of methods, including ring-closing metathesis and asymmetric synthesis techniques. These methods ensure the formation of the desired enantiomer with high optical purity, which is crucial for its pharmacological activity.

The compound's physical properties, such as its melting point and solubility, have been extensively studied to optimize its formulation for different delivery systems. For instance, its ability to dissolve in aqueous solutions at physiological pH makes it suitable for intravenous administration.

From an environmental perspective, the biodegradability and toxicity of Aceclidine have been evaluated to ensure its safe use in both research and clinical settings. These studies have shown that the compound has low toxicity and is rapidly metabolized in vivo, reducing its environmental footprint.

In conclusion, (2S)-Aceclidine, with CAS number 2940879-50-3, represents a valuable tool in modern chemistry and pharmacology due to its unique structure and versatile applications.